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Compound of Interest

Compound Name: Clearfil Photo Bond

Cat. No.: B1167523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Clearfil Photo Bond, a

well-established total-etch adhesive, with that of modern universal dental adhesives. By

presenting supporting experimental data from various in-vitro studies, this document aims to

offer valuable insights for researchers and professionals in the field of dental material science.

Performance Comparison: Bond Strength
The bonding effectiveness of dental adhesives to enamel and dentin is a critical determinant of

clinical success. The following tables summarize quantitative data from multiple studies,

comparing the shear bond strength (SBS) and microtensile bond strength (µTBS) of Clearfil
Photo Bond and several universal adhesives. It is important to note that direct comparisons

between studies should be made with caution due to variations in experimental protocols.

Table 1: Shear Bond Strength (SBS) to Dentin and Enamel
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Adhesive
System

Etching
Mode

Substrate
Mean SBS
(MPa)

Standard
Deviation
(MPa)

Reference

Clearfil Photo

Bond
Total-Etch Dentin ~18 N/A

Kuraray

Dental

Clearfil SE

Bond
Self-Etch Dentin 92.87 48.63 [1]

Scotchbond

Universal

Plus

Self-Etch Dentin 24.78 N/A [2][3]

G2-Bond

Universal
Self-Etch Dentin 35.15 N/A [2][3]

OptiBond

XTR
Self-Etch Dentin 38.1 5.7 [4]

OptiBond

XTR
Self-Etch Enamel 31.8 3.2 [4]

Clearfil SE

Protect Bond
Self-Etch Enamel 15 4.9 [5]

Table 2: Microtensile Bond Strength (µTBS) to Dentin and Enamel
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Adhesive
System

Etching
Mode

Substrate
Mean µTBS
(MPa)

Standard
Deviation
(MPa)

Reference

G-Premio

Bond
Self-Etch Dentin 17.55 9.47 [6]

G-Premio

Bond
Self-Etch Enamel 11.79 8.27 [6]

Single Bond

Universal
Self-Etch Dentin 17.19 10.09 [6]

Single Bond

Universal
Self-Etch Enamel 15.59 10.66 [6]

Clearfil S3

Bond
Self-Etch Dentin 7.88 8.83 [6]

Clearfil S3

Bond
Self-Etch Enamel 7.11 4.23 [6]

Clearfil SE

Bond
Self-Etch

Primary

Dentin
60.0 8.9 [7]

Clearfil SE

Bond
Self-Etch

Permanent

Dentin
61.4 6.4 [7]

Single Bond Total-Etch
Primary

Dentin
70.1 3.8 [7]

Single Bond Total-Etch
Permanent

Dentin
64.9 10.0 [7]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide, providing

a framework for understanding how the bond strength data was generated.
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Shear Bond Strength (SBS) Testing (based on ISO
29022:2013)[8][9][10]

Substrate Preparation: Sound human or bovine molars are selected. The occlusal enamel is

ground to expose a flat dentin or enamel surface. The surface is then polished with 600-grit

silicon carbide paper under water cooling to create a standardized smear layer.

Tooth Storage: Extracted teeth are stored in a solution such as 0.5% chloramine-T at 4°C to

prevent bacterial growth and dehydration.

Bonding Procedure: The respective adhesive is applied to the prepared tooth surface

according to the manufacturer's instructions. For total-etch adhesives like Clearfil Photo
Bond, this involves etching the surface with phosphoric acid, rinsing, and drying before

applying the adhesive. For self-etch universal adhesives, the adhesive is applied directly to

the prepared surface.

Composite Application: A cylindrical mold (typically 2.3 to 5 mm in diameter) is placed on the

bonded surface and filled with a composite resin in increments, with each increment being

light-cured.

Specimen Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours

to allow for bond maturation.

Testing: The specimens are mounted in a universal testing machine. A shear load is applied

to the base of the composite cylinder at a crosshead speed of 1 mm/min until failure occurs.

The force at failure is recorded and the shear bond strength is calculated in megapascals

(MPa).

Microtensile Bond Strength (µTBS) Testing[11][12][13]
Substrate and Composite Buildup: Similar to SBS testing, a flat dentin or enamel surface is

prepared on extracted human molars. The adhesive is applied, followed by the buildup of a

composite resin block (approximately 5 mm in height).

Specimen Sectioning: The bonded tooth is sectioned into multiple beams (typically 0.9 mm x

0.9 mm) using a low-speed diamond saw under water cooling.
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Specimen Mounting: Each beam is attached to a testing jig using a cyanoacrylate adhesive.

Testing: The jig is mounted in a universal testing machine, and a tensile load is applied at a

crosshead speed of 1 mm/min until the beam fractures.

Data Calculation: The cross-sectional area at the fracture site is measured, and the µTBS is

calculated in MPa.

Visualizing the Concepts
To further clarify the relationships and processes discussed, the following diagrams have been

generated using Graphviz.
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Caption: Comparative analysis logical relationship.
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Caption: Dental adhesive bond strength testing workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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